Cas no 20906-03-0 (2-[3-(3-Thienyl)propyl]propanedioic acid)

• Product name: 2-[3-(3-Thienyl)propyl]propanedioic acid
• CAS No: 20906-03-0
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 5736308
• PubChem ID: 137347081

2-[3-(3-Thienyl)propyl]propanedioic acid Chemical and Physical Properties

Names and Identifiers

• F80927
• 20906-03-0
• 2-[3-(3-Thienyl)propyl]propanedioicacid
• 2-[3-(3-Thienyl)propyl]propanedioic acid
• Propanedioic acid, 2-[3-(3-thienyl)propyl]-

• Inchi： 1S/C10H12O4S/c11-9(12)8(10(13)14)3-1-2-7-4-5-15-6-7/h4-6,8H,1-3H2,(H,11,12)(H,13,14)
• InChI Key： DCRPMALLBPBHKH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 228.04563003g/mol
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 472.1±45.0 °C(Predicted)
• pka: 3.29±0.21(Predicted)

Additional information on 2-[3-(3-Thienyl)propyl]propanedioic acid

Comprehensive Overview of 2-[3-(3-Thienyl)propyl]propanedioic acid (CAS No. 20906-03-0): Properties, Applications, and Research Insights

2-[3-(3-Thienyl)propyl]propanedioic acid (CAS No. 20906-03-0) is a specialized organic compound featuring a thiophene ring linked to a propanedioic acid moiety. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's molecular formula and structural features have been extensively studied for their potential in designing bioactive molecules and functional materials.

Recent trends in green chemistry and sustainable synthesis have spurred renewed interest in 2-[3-(3-Thienyl)propyl]propanedioic acid. Researchers are exploring its role as a building block for biodegradable polymers and organic electronics, aligning with global demands for eco-friendly alternatives. Its thiophene component is particularly valued for electron-conducting properties, which are critical in OLEDs and solar cell technologies.

In pharmaceutical applications, CAS 20906-03-0 has been investigated for its potential as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The propanedioic acid segment mimics structural motifs found in clinically active compounds, enabling structure-activity relationship (SAR) studies. Questions frequently searched in academic databases include: "How is 2-[3-(3-Thienyl)propyl]propanedioic acid used in drug discovery?" and "What are the spectroscopic characteristics of CAS 20906-03-0?"—highlighting its interdisciplinary relevance.

The compound's synthetic routes often involve Pd-catalyzed cross-coupling or Michael addition reactions, topics trending in organic chemistry forums. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize its purity, a key concern for industrial buyers. Notably, its solubility in polar solvents (e.g., DMSO) facilitates its use in high-throughput screening assays.

From an SEO perspective, combining technical terms like "thiophene derivatives" with trending queries such as "sustainable chemical synthesis 2024" enhances visibility. The compound’s alignment with circular economy principles—through potential upcycling of byproducts—further elevates its market appeal. Future research may focus on optimizing its catalytic applications or biocompatibility for medical devices.

In summary, 2-[3-(3-Thienyl)propyl]propanedioic acid bridges gaps between academic research and industrial innovation. Its multifaceted utility underscores the importance of specialty chemicals in addressing contemporary challenges in healthcare and renewable energy sectors.